N-1,3-thiazol-2-yl-2-naphthalenesulfonamide

• IUPAC Name: N-(1,3-thiazol-2-yl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C13H10N2O2S2/c16-19(17,15-13-14-7-8-18-13)12-6-5-10-3-1-2-4-11(10)9-12/h1-9H,(H,14,15)
• InChI Key: RXHPRTJNRJVZGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C13H10N2O2S2
• Molecular Weight: 290.4 g/mol

Description

N-1,3-thiazol-2-yl-2-naphthalenesulfonamide (TNS) is a small molecule compound that has been widely used in scientific research. It is a fluorescent probe that has been used to study protein-ligand interactions, enzyme kinetics, and protein folding. TNS has also been used as a model compound to study the binding of small molecules to proteins.

Mechanism of Action

The mechanism of action of N-1,3-thiazol-2-yl-2-naphthalenesulfonamide involves the binding of the molecule to the hydrophobic cavities of proteins and nucleic acids. The fluorescence of N-1,3-thiazol-2-yl-2-naphthalenesulfonamide is quenched in the hydrophobic environment, which makes it a valuable tool for studying the conformational changes of proteins and nucleic acids. N-1,3-thiazol-2-yl-2-naphthalenesulfonamide has also been shown to bind to the active site of enzymes, inhibiting their activity.
Biochemical and Physiological Effects:
N-1,3-thiazol-2-yl-2-naphthalenesulfonamide has no known biochemical or physiological effects on living organisms. It is a small molecule compound that is not metabolized by the body and is excreted unchanged.

Advantages and Limitations for Lab Experiments

The advantages of using N-1,3-thiazol-2-yl-2-naphthalenesulfonamide in lab experiments are its high sensitivity, low cost, and ease of use. N-1,3-thiazol-2-yl-2-naphthalenesulfonamide is a small molecule compound that can be easily synthesized in the lab. It is also a fluorescent probe that is sensitive to the microenvironment of the binding site, making it a valuable tool for studying the conformational changes of proteins and nucleic acids. The limitations of using N-1,3-thiazol-2-yl-2-naphthalenesulfonamide in lab experiments are its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of N-1,3-thiazol-2-yl-2-naphthalenesulfonamide in scientific research. One direction is the development of new fluorescent probes that are more sensitive and specific than N-1,3-thiazol-2-yl-2-naphthalenesulfonamide. Another direction is the use of N-1,3-thiazol-2-yl-2-naphthalenesulfonamide in the development of new drugs that target specific proteins and enzymes. N-1,3-thiazol-2-yl-2-naphthalenesulfonamide has also been used in the development of biosensors for the detection of small molecules and proteins.

Synthesis Methods

The synthesis of N-1,3-thiazol-2-yl-2-naphthalenesulfonamide involves the reaction of 2-naphthalenesulfonyl chloride with thiosemicarbazide in the presence of sodium bicarbonate. The resulting product is then treated with 2-bromoacetic acid to form N-1,3-thiazol-2-yl-2-naphthalenesulfonamide. The overall yield of the synthesis is approximately 50%.

Scientific Research Applications

N-1,3-thiazol-2-yl-2-naphthalenesulfonamide has been widely used in scientific research as a fluorescent probe to study protein-ligand interactions, enzyme kinetics, and protein folding. It has been used to study the binding of small molecules to proteins, such as bovine serum albumin (BSA), lysozyme, and trypsin. N-1,3-thiazol-2-yl-2-naphthalenesulfonamide has also been used to study the binding of ligands to DNA and RNA. The fluorescence of N-1,3-thiazol-2-yl-2-naphthalenesulfonamide is sensitive to the microenvironment of the binding site, making it a valuable tool for studying the conformational changes of proteins and nucleic acids.